Cas no 866727-46-0 (6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866727-46-0
• MF: C₂₇H₂₅NO₆
• MW: 459.49050784111
• CID: 6566041
• Update Time: 2025-06-11

6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-[(3-methoxyphenyl)methyl]quinolin-4-one

• Inchi： 1S/C27H25NO6/c1-31-19-10-8-18(9-11-19)26(29)22-16-28(15-17-6-5-7-20(12-17)32-2)23-14-25(34-4)24(33-3)13-21(23)27(22)30/h5-14,16H,15H2,1-4H3
• InChI Key： IVCDZYJUMPHONB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Additional information on 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 6,7-Dimethoxy-3-(4-Methoxybenzoyl)-1-(3-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 866727-46-0)

6,7-Dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, with the CAS number 866727-46-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities and potential therapeutic applications. The intricate structure of this compound, characterized by multiple methoxy groups and a benzoyl moiety, contributes to its unique chemical and biological properties.

The synthesis of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves a series of multi-step reactions, including condensation, cyclization, and functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic research and industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

In terms of its biological activity, 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has shown promising results in various preclinical studies. It has been reported to exhibit potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has demonstrated significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

One of the key areas of research involving 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of multiple signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its direct therapeutic applications, 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has also been studied for its potential as a lead compound for drug discovery. Researchers are actively investigating structural modifications to enhance its potency and selectivity while reducing potential side effects. Computational methods such as molecular docking and virtual screening have been employed to identify promising derivatives with improved pharmacological profiles.

The pharmacokinetic properties of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one have also been a focus of recent studies. Initial findings suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. However, further research is needed to optimize these properties for clinical use. In particular, efforts are being made to improve its bioavailability and reduce its clearance rate through the development of prodrugs or formulation strategies.

In the context of drug development, the safety profile of 6,7-dimethoxy-3-(4-meth oxybenzoyl)-1-(3-meth oxyphenyl)methyl-1 , 4 -dihydro quinolin - 4 - one is a critical consideration. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

The potential therapeutic applications of 6 , 7 - dim eth oxy - 3 - ( 4 - meth oxybe nzoy l ) - 1 - ( 3 - meth oxyphe nyl ) methyl - 1 , 4 - dihydro quinolin - 4 - one extend beyond cancer and inflammatory diseases. Recent studies have explored its efficacy in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, 6 , 7 - dim eth oxy - 3 - ( 4 - meth oxybe nzoy l ) - 1 - ( 3 - meth oxyphe nyl ) methyl - 1 , 4 - dihydro quinolin - 4 - one (CAS No. 866727-46-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.